Cas no 2248282-90-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate
- 2248282-90-6
- EN300-6519603
-
- Inchi: 1S/C18H20N2O6/c1-18(2,3)17(24)19-8-9-25-13(10-19)16(23)26-20-14(21)11-6-4-5-7-12(11)15(20)22/h4-7,13H,8-10H2,1-3H3
- InChI Key: GUPKOAMAEZNGNH-UHFFFAOYSA-N
- SMILES: O1CCN(C(C(C)(C)C)=O)CC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 360.13213636g/mol
- Monoisotopic Mass: 360.13213636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 93.2Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6519603-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate |
2248282-90-6 | 0.05g |
$792.0 | 2023-05-31 | ||
| Enamine | EN300-6519603-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate |
2248282-90-6 | 0.1g |
$829.0 | 2023-05-31 | ||
| Enamine | EN300-6519603-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate |
2248282-90-6 | 0.25g |
$867.0 | 2023-05-31 | ||
| Enamine | EN300-6519603-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate |
2248282-90-6 | 0.5g |
$905.0 | 2023-05-31 | ||
| Enamine | EN300-6519603-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate |
2248282-90-6 | 1g |
$943.0 | 2023-05-31 | ||
| Enamine | EN300-6519603-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate |
2248282-90-6 | 2.5g |
$1848.0 | 2023-05-31 | ||
| Enamine | EN300-6519603-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate |
2248282-90-6 | 5g |
$2732.0 | 2023-05-31 | ||
| Enamine | EN300-6519603-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate |
2248282-90-6 | 10g |
$4052.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate
Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate (CAS No. 2248282-90-6)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate (CAS 2248282-90-6) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both isoindole and morpholine moieties, makes it a subject of growing interest among researchers. This article delves into its properties, synthesis, and emerging applications while addressing trending topics such as drug delivery systems, biocompatible polymers, and green chemistry.
One of the most searched questions in the field of organic chemistry revolves around the synthetic pathways for complex heterocycles like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives. The synthesis of this compound typically involves multi-step reactions, including esterification and amide coupling, under controlled conditions. Recent advancements in catalytic methods have improved yields and reduced environmental impact, aligning with the global push for sustainable chemistry. Researchers are particularly interested in optimizing these processes to minimize waste and energy consumption.
The morpholine-2-carboxylate segment of this molecule is a key focus due to its role in enhancing solubility and bioavailability in drug formulations. This feature has sparked discussions in forums and publications about its potential in prodrug design and targeted therapy. For instance, the 2,2-dimethylpropanoyl (pivaloyl) group is known to improve metabolic stability, a hot topic in pharmacokinetic optimization. Such attributes make CAS 2248282-90-6 a candidate for further investigation in neurological and anti-inflammatory drug development.
Beyond pharmaceuticals, this compound’s polyfunctional architecture lends itself to applications in advanced materials. Its ability to form stable hydrogen bonds and coordination complexes is being explored for supramolecular chemistry and nanotechnology. Searches for “smart materials” and “self-assembling molecules” often highlight derivatives of similar structures, underscoring the relevance of CAS 2248282-90-6 in cutting-edge research.
Safety and regulatory compliance are frequently queried aspects. While this compound is not classified as hazardous, its handling requires standard laboratory precautions. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for purity verification, a point emphasized in quality control protocols. The demand for high-purity reagents in preclinical studies further elevates the importance of rigorous characterization.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,2-dimethylpropanoyl)morpholine-2-carboxylate represents a versatile scaffold with cross-disciplinary appeal. Its integration into drug discovery pipelines and material innovation reflects broader trends toward multifunctional compounds. As research progresses, this compound may well become a cornerstone in addressing challenges like personalized medicine and environmentally friendly synthesis.
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